Cas no 88351-61-5 (b-Alanine,N-[3-(acetylamino)-4-[(2-bromo-4,6-dinitrophenyl)azo]phenyl]-N-ethyl-, methylester (9CI))

• Product Name: b-Alanine,N-[3-(acetylamino)-4-[(2-bromo-4,6-dinitrophenyl)azo]phenyl]-N-ethyl-, methylester (9CI)
• CAS No: 88351-61-5
• MF: C₂₀H₂₁BrN₆O₇
• MW: 537.320743322372
• CID: 722360
• Update Time: 2024-01-31

b-Alanine,N-[3-(acetylamino)-4-[(2-bromo-4,6-dinitrophenyl)azo]phenyl]-N-ethyl-, methylester (9CI) Chemical and Physical Properties

Names and Identifiers

• b-Alanine,N-[3-(acetylamino)-4-[(2-bromo-4,6-dinitrophenyl)azo]phenyl]-N-ethyl-, methylester (9CI)
• methyl 3-[3-acetamido-4-[(2-bromo-4,6-dinitrophenyl)diazenyl]-N-ethylanilino]propanoate
• methyl N-[3-(acetylamino)-4-[(2-bromo-4,6-dinitrophenyl)azo]phenyl]-N-ethyl-beta-alaninate
• N-[3-(Acetylamino)-4-[(2-bromo-4,6-dinitrophenyl)azo]phenyl]-N-ethyl-β-alanine methyl ester
• Einecs 289-407-4

• Inchi： 1S/C20H21BrN6O7/c1-4-25(8-7-19(29)34-3)13-5-6-16(17(10-13)22-12(2)28)23-24-20-15(21)9-14(26(30)31)11-18(20)27(32)33/h5-6,9-11H,4,7-8H2,1-3H3,(H,22,28)/b24-23+
• InChI Key： NXCIMWZLXQMMIF-WCWDXBQESA-N
• SMILES： C(OC)(=O)CCN(C1=CC=C(/N=N/C2=C([N+]([O-])=O)C=C([N+]([O-])=O)C=C2Br)C(NC(C)=O)=C1)CC

Computed Properties

• Exact Mass: 536.066
• Monoisotopic Mass: 536.066
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 10
• Heavy Atom Count: 34
• Rotatable Bond Count: 9
• Complexity: 774
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 175A^2

Experimental Properties

• Density: 1.56
• Boiling Point: 740.4°C at 760 mmHg
• Flash Point: 401.6°C
• Refractive Index: 1.641